5-(3-fluorobenzyl)-3-phenyl-5H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 5-[(3-fluorophenyl)methyl]-3-phenylpyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C23H16FN3/c24-18-10-6-7-16(13-18)14-27-15-20-22(17-8-2-1-3-9-17)25-26-23(20)19-11-4-5-12-21(19)27/h1-13,15H,14H2
• InChI Key: HDSVUNWDJHLFAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C3C2=CN(C4=CC=CC=C43)CC5=CC(=CC=C5)F
• Molecular Formula: C23H16FN3
• Molecular Weight: 353.4 g/mol

Description

“5-(3-fluorobenzyl)-3-phenyl-5H-pyrazolo[4,3-c]quinoline” is a complex organic compound that belongs to the quinoline family. Quinolines are a class of organic compounds with a benzene ring fused to a pyridine ring. They are known for their diverse spectrum of biological activities and are used in various fields such as medicinal chemistry.

Scientific Research Applications

TRK Inhibition for Cancer Treatment

Tropomyosin receptor kinases (TRKs) play a crucial role in cell proliferation and differentiation. Their continuous activation and overexpression are associated with cancer. Researchers have synthesized 38 pyrazolo [3,4-b]pyridine derivatives, including 5-(3-fluorobenzyl)-3-phenyl-5H-pyrazolo[4,3-c]quinoline . Among these derivatives, compound C03 demonstrated promising activity as a TRKA inhibitor, with an IC₅₀ value of 56 nM. It also selectively inhibited the proliferation of specific cancer cell lines. .

Future Directions

The future directions for research on “5-(3-fluorobenzyl)-3-phenyl-5H-pyrazolo[4,3-c]quinoline” could involve further exploration of its synthesis, chemical reactions, mechanism of action, and biological activities. For instance, the development of new methods for the preparation of such fused heterocycles as quinolines and their derivatives represents an urgent challenge. Furthermore, the unique biological activity of the pyranoquinoline derivatives has made these compounds privileged targets in recent medicinal studies.

Mechanism of Action

Target of Action

Compounds similar to “5-(3-fluorobenzyl)-3-phenyl-5H-pyrazolo[4,3-c]quinoline” often target proteins like Tropomyosin receptor kinases (TRKs) which are associated with the proliferation and differentiation of cells .

Mode of Action

These compounds typically interact with their targets by binding to the active site, inhibiting the function of the protein, and thus preventing the proliferation and differentiation of cells .

Biochemical Pathways

The affected pathways often include the Ras/Erk, PLC-γ, and PI3K/Akt signal transduction pathways, which are associated with cell proliferation, differentiation, and survival .

Result of Action

The molecular and cellular effects of such compounds often result in the inhibition of cell proliferation and differentiation, potentially leading to the prevention or treatment of certain types of cancer .